Cas no 327074-22-6 ((1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine)

• Product Name: (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine
• CAS No: 327074-22-6
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 5535982
• PubChem ID: 626006
• Update Time: 2025-07-15

(1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine Chemical and Physical Properties

Names and Identifiers

• AKOS000627872
• (E)-4-methoxy-N-((5-(p-tolyl)furan-2-yl)methylene)aniline
• 327074-22-6
• N-(4-methoxyphenyl)-1-[5-(4-methylphenyl)furan-2-yl]methanimine
• N-(4-Methoxyphenyl)-N-((E)-[5-(4-methylphenyl)-2-furyl]methylidene)amine #
• (4-Methoxy-phenyl)-(5-p-tolyl-furan-2-ylmethylene)-amine
• STK949591
• (1E)-N-(4-METHOXYPHENYL)-1-[5-(4-METHYLPHENYL)FURAN-2-YL]METHANIMINE
• MTUHQIAEXMFQDH-DEDYPNTBSA-N
• (E)-N-(4-methoxyphenyl)-1-[5-(4-methylphenyl)furan-2-yl]methanimine
• F0344-1841
• 4-methoxy-N-{(E)-[5-(4-methylphenyl)furan-2-yl]methylidene}aniline
• 4-Methoxy-N-[[5-(4-methylphenyl)-2-furanyl]methylene]benzenamine
• (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine

• Inchi： 1S/C19H17NO2/c1-14-3-5-15(6-4-14)19-12-11-18(22-19)13-20-16-7-9-17(21-2)10-8-16/h3-13H,1-2H3
• InChI Key： MTUHQIAEXMFQDH-UHFFFAOYSA-N
• SMILES： C1(N=CC2=CC=C(C3=CC=C(C)C=C3)O2)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.6±45.0 °C(Predicted)
• pka: 3.68±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine

Introduction to Compound CAS No. 327074-22-6: (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine

(1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine, with the CAS number 327074-22-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a methoxyphenyl group, and a methylphenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine can be represented as follows: the furan ring is substituted with a methoxyphenyl group at the 1-position and a methylphenyl group at the 5-position. The imine functionality at the 1-position adds to its reactivity and potential for forming stable complexes with various biological targets.

Recent studies have explored the pharmacological properties of this compound, particularly its potential as a lead molecule in drug discovery. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine has also been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The study, published in the Inflammation Research journal, highlighted the compound's ability to modulate key inflammatory pathways, making it a promising candidate for further development as an anti-inflammatory agent.

The synthetic route to produce (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine has been well-documented in the literature. A common method involves the condensation of 5-(4-methylphenyl)furan-2-carbaldehyde with 4-methoxyaniline under controlled conditions. This synthetic approach ensures high yields and purity, which are crucial for both research and industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

The potential applications of (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent candidate for use as a building block in combinatorial chemistry and high-throughput screening (HTS) platforms. These applications can accelerate the discovery of new drugs by enabling rapid synthesis and testing of large libraries of related compounds.

In conclusion, (1E)-N-(4-methoxyphenyl)-1-5-(4-methylphenyl)furan-2-ylmethanimine (CAS No. 327074-22-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more studies are conducted, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.